Cas no 26664-86-8 (1,3-Benzodioxole-5-acetic acid, ethyl ester)

• Product Name: 1,3-Benzodioxole-5-acetic acid, ethyl ester
• CAS No: 26664-86-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 1428136
• PubChem ID: 584574
• Update Time: 2025-06-07

1,3-Benzodioxole-5-acetic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-acetic acid, ethyl ester
• ethyl 2-(1,3-benzodioxol-5-yl)acetate
• MFCD11555073
• 26664-86-8
• Ethyl homopiperonylate
• SCHEMBL7986608
• DTXSID70342803
• ethyl 3,4-methylenedioxyphenylacetate
• ethyl 2-(1,3-dioxaindan-5-yl)acetate
• Ethyl 2-(benzo[d][1,3]dioxol-5-yl)acetate
• Benzo[1,3]dioxol-5-ylacetic acid ethyl ester
• Ethyl 1,3-benzodioxol-5-ylacetate #
• EN300-732997

• Inchi： 1S/C11H12O4/c1-2-13-11(12)6-8-3-4-9-10(5-8)15-7-14-9/h3-5H,2,6-7H2,1H3
• InChI Key： AAPLOOSRPPYKGO-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)CC(=O)OCC

Computed Properties

• Exact Mass: 208.07356
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76